Cas no 2580094-24-0 (rac-(2R,5R)-5-aminopiperidine-2-carboxylic acid)

• Product Name: rac-(2R,5R)-5-aminopiperidine-2-carboxylic acid
• CAS No: 2580094-24-0
• MF: C₆H₁₂N₂O₂
• MW: 144.171681404114
• CID: 5657684
• PubChem ID: 165886352
• Update Time: 2025-05-25

rac-(2R,5R)-5-aminopiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,5R)-5-aminopiperidine-2-carboxylic acid
• EN300-27718805
• 2580094-24-0

• Inchi： 1S/C6H12N2O2/c7-4-1-2-5(6(9)10)8-3-4/h4-5,8H,1-3,7H2,(H,9,10)/t4-,5-/m1/s1
• InChI Key： WIRCJDHDOGQDIY-RFZPGFLSSA-N
• SMILES： OC([C@H]1CC[C@H](CN1)N)=O

Computed Properties

• Exact Mass: 144.089877630g/mol
• Monoisotopic Mass: 144.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 75.4Ų

Additional information on rac-(2R,5R)-5-aminopiperidine-2-carboxylic acid

Introduction to Rac-(2R,5R)-5-aminopiperidine-2-carboxylic Acid (CAS No. 2580094-24-0)

Rac-(2R,5R)-5-aminopiperidine-2-carboxylic acid, a compound with the chemical formula C₇H₁₂N₂O₂ and the CAS number 2580094-24-0, is a significant molecule in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The stereochemistry of this molecule, specifically the configuration at the 2R and 5R positions, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

The synthesis and characterization of Rac-(2R,5R)-5-aminopiperidine-2-carboxylic acid have been extensively studied due to its relevance in developing novel therapeutic agents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both preclinical and clinical research. The precise stereochemical arrangement of this molecule makes it a valuable intermediate in the synthesis of more complex pharmaceuticals, particularly those targeting neurological and cardiovascular diseases.

In recent years, there has been growing interest in the potential applications of piperidine derivatives in treating various medical conditions. Rac-(2R,5R)-5-aminopiperidine-2-carboxylic acid has been investigated for its role in modulating enzyme activity and receptor binding. For instance, studies have shown that derivatives of this compound can interact with enzymes involved in neurotransmitter synthesis and metabolism, making them promising candidates for treating neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease. Additionally, its structural features suggest potential applications in addressing cardiovascular diseases by influencing pathways related to blood pressure regulation and cholesterol metabolism.

The pharmacokinetic properties of Rac-(2R,5R)-5-aminopiperidine-2-carboxylic acid are also of significant interest. Research indicates that this compound exhibits favorable solubility and stability under physiological conditions, which are critical factors for drug efficacy. Furthermore, its metabolic pathways have been studied to understand how it is processed within the body, providing insights into potential side effects and drug-drug interactions. These studies are essential for optimizing dosages and formulations to maximize therapeutic benefits while minimizing adverse effects.

One of the most exciting areas of research involving Rac-(2R,5R)-5-aminopiperidine-2-carboxylic acid is its role in targeted drug delivery systems. The piperidine core can be modified to enhance binding affinity to specific biological targets, allowing for more precise therapeutic action. Additionally, the amine group at position 5 provides a site for further functionalization, enabling the development of prodrugs that release active compounds in targeted tissues or under specific physiological conditions. This approach holds promise for improving treatment outcomes in diseases where precise targeting is crucial.

The chemical synthesis of Rac-(2R,5R)-5-aminopiperidine-2-carboxylic acid involves multi-step reactions that require careful optimization to achieve high yields and enantiomeric purity. Advanced techniques such as asymmetric catalysis have been employed to ensure the correct stereochemical configuration at both the 2R and 5R positions. These synthetic strategies not only improve efficiency but also reduce costs associated with producing pharmaceutical-grade compounds. The development of robust synthetic routes is essential for scaling up production to meet the demands of clinical trials and commercialization.

The analytical characterization of Rac-(2R,5R)-5-aminopiperidine-2-carboxylic acid is another critical aspect of its study. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to confirm its identity and purity. These analytical methods provide detailed information about the molecular structure and integrity of the compound, ensuring that it meets stringent quality standards before being used in pharmaceutical applications. Accurate characterization is also essential for regulatory submissions and compliance with international pharmacopeias.

Future research directions for Rac-(2R,5R)-5-aminopiperidine-2-carboxylic acid include exploring its potential in combination therapies. By pairing this compound with other drugs that target different aspects of a disease pathway, researchers aim to achieve synergistic effects that could lead to more effective treatments. Additionally, computational modeling and molecular dynamics simulations are being used to predict how this molecule interacts with biological targets at an atomic level. These computational approaches can accelerate drug discovery by identifying promising candidates early in the development process.

The impact of Rac-(2R,5R)-5-aminopiperidine-2-carboxylic acid on drug development extends beyond academic research into practical clinical applications. Pharmaceutical companies are increasingly investing in piperidine-based compounds due to their versatility and potential therapeutic benefits. As our understanding of biological mechanisms continues to grow, new opportunities for utilizing this compound are likely to emerge. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into safe and effective treatments for patients worldwide.